BO3482

• CAS No.: 198013-53-5
• Product Name: BO3482
• Molecular Formula: C₁₄H₂₀N₂NaO₅S₂
• Molecular Weight: 383.44
• IUPAC Name: (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-3-[2-hydroxyethyl(methyl)carbamothioyl]sulfanyl-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;sodium
• Standard InChI: InChI=1S/C14H20N2O5S2.Na/c1-6-9-8(7(2)18)12(19)16(9)10(13(20)21)11(6)23-14(22)15(3)4-5-17;/h6-9,17-18H,4-5H2,1-3H3,(H,20,21);/t6-,7-,8-,9-;/m1./s1
• Standard InChIKey: KLFGPFPKKRXYBU-SHJDMIRESA-N
• SMILES: CC1C2C(C(=O)N2C(=C1SC(=S)N(C)CCO)C(=O)O)C(C)O.[Na]
• Description: BO3482 has Antimicrobial activity and can inhibit the growth of methicillin-resistant Staphylococci (MRS) with an MIC90 of 6.25 mg/mL.
• Reference: [1]. Adachi Y, et al. In vitro evaluation of BO-3482, a novel dithiocarbamate carbapenem with activity against methicillin-resistant staphylococci. Antimicrob Agents Chemother. 1997 Oct;41(10):2282-5.[2]. Nagano R, et al. Therapeutic efficacy of BO-3482, a novel dithiocarbamate carbapenem, in mice infected with methicillin-resistant Staphylococcus aureus. Antimicrob Agents Chemother. 1997 Oct;41(10):2278-81.
• Last Modified: Aug 20 2021